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Compound of Interest

Compound Name: 2-Bromo-4-methylbenzotrifluoride

Cat. No.: B168650 Get Quote

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 2-Bromo-4-methylbenzotrifluoride. It is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory practices.

Chemical Profile:

Property Value

Molecular Formula C8H6BrF3[1][2][3]

Molecular Weight 239.03 g/mol [1][3]

Form Solid[1]

CAS Number Not clearly specified, multiple isomers exist.

Hazard Identification:

2-Bromo-4-methylbenzotrifluoride is classified with the following hazards:

Acute Toxicity 4, Oral: Harmful if swallowed.[1][3]

Skin Irritation: Causes skin irritation.[3][4][5]

Serious Eye Irritation: Causes serious eye irritation.[3][4][5]
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Respiratory Irritation: May cause respiratory irritation.[3][4][5]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment plan is mandatory to mitigate risks associated

with handling 2-Bromo-4-methylbenzotrifluoride and similar halogenated aromatic

compounds.

Protection Type Recommended Equipment Rationale

Eye and Face
Chemical safety goggles and a

face shield.[6]

Protects against splashes and

vapors that can cause serious

eye damage.

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber), a

chemically resistant apron or

lab coat, and closed-toe

shoes.[6]

Prevents skin contact, which

can lead to irritation.

Respiratory

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors should be

used.[6]

Minimizes inhalation of vapors,

which can cause respiratory

tract irritation.

Experimental Protocols: Handling and Disposal
Handling Protocol:

Preparation:

Ensure a chemical fume hood is operational and the work area is clean and free of clutter.

Place all necessary equipment and reagents within the fume hood.[6]

Aliquoting and Transfer:
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Carefully measure and transfer the required amount of the chemical.

Use appropriate tools, such as spatulas or weighing paper, to minimize the risk of spills.

Reaction Setup:

Conduct all experimental procedures within the chemical fume hood.

Keep the sash at the lowest possible height that allows for comfortable work.[6]

Disposal Protocol:

Decontamination:

Rinse all contaminated glassware with a suitable solvent (e.g., acetone) within the fume

hood.

Collect the rinsate as hazardous waste.[6]

Waste Segregation:

Crucially, halogenated organic waste must be collected separately from non-halogenated

waste.[6]

Use a designated, properly labeled waste container for 2-Bromo-4-
methylbenzotrifluoride waste.

Final Disposal:

Follow your institution's hazardous waste disposal procedures.

The typical disposal method for halogenated organic compounds is high-temperature

incineration at a licensed facility.[7]

Workflow for Handling 2-Bromo-4-
methylbenzotrifluoride
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Caption: Workflow for the safe handling and disposal of 2-Bromo-4-methylbenzotrifluoride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b168650?utm_src=pdf-body-img
https://www.benchchem.com/product/b168650?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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